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The PISBK/Akt/mTOR Signaling Pathway in
Oncology

The Phosphatidylinositol 3-kinase (PI13K)/Akt/mammalian target of rapamycin (mMTOR) pathway
is a crucial intracellular signaling cascade that plays a pivotal role in regulating the cell cycle,
promoting cell growth and proliferation, and inhibiting apoptosis (programmed cell death).[1][3]
The pathway is activated by a variety of extracellular signals, including growth factors and
hormones, which bind to receptor tyrosine kinases (RTKs) on the cell surface.[4]

Upon activation, PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to
generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[4] PIP3 acts as a second
messenger, recruiting and activating downstream effectors, most notably the serine/threonine
kinase Akt (also known as Protein Kinase B).[4] Activated Akt then phosphorylates a multitude
of substrates, leading to the activation of mMTOR, a key regulator of protein synthesis and cell
growth.[1][4] The dysregulation of this pathway, through mutations or amplification of its
components, is a frequent event in human cancers, making it a prime target for therapeutic
intervention.[2][3]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1274082?utm_src=pdf-interest
https://www.med.unc.edu/microimm/dittmerlab/wp-content/uploads/sites/606/2018/03/dual-inhibition-of-pi3k-and-mtor-inhibits-autocrine-and-paracrine-proliferative-loops-in-pi3k-akt-mtor-addicted-lymphomas.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8987494/
https://m.youtube.com/watch?v=NHx_SFIcZMg
https://m.youtube.com/watch?v=NHx_SFIcZMg
https://m.youtube.com/watch?v=NHx_SFIcZMg
https://www.med.unc.edu/microimm/dittmerlab/wp-content/uploads/sites/606/2018/03/dual-inhibition-of-pi3k-and-mtor-inhibits-autocrine-and-paracrine-proliferative-loops-in-pi3k-akt-mtor-addicted-lymphomas.pdf
https://m.youtube.com/watch?v=NHx_SFIcZMg
https://pmc.ncbi.nlm.nih.gov/articles/PMC3821994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8987494/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receptor Tyrosine PIP2 Potential Inhibitor
Kinase (RTK)

(e.g., 4-(2-Morpholin-4-ylethoxy)benzonitrile)

Activatiorf Inhibition

hosphorylation

PIP3

Activation

Inhibition of
Apoptosis

Activation

mTORCL1

Cell Proliferation
& Growth

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Cell Culture
(e.g., PEL cells)

'

2. Seed cells in
96-well plates

3. Add Test Compound

(e.g., 4-(2-Morpholin-4-ylethoxy)benzonitrile)

4. Incubate for 72h

5. Add MTS Reagent

6. Measure Absorbance
(490 nm)

7. Data Analysis
(Calculate 1C50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.med.unc.edu/microimm/dittmerlab/wp-content/uploads/sites/606/2018/03/dual-inhibition-of-pi3k-and-mtor-inhibits-autocrine-and-paracrine-proliferative-loops-in-pi3k-akt-mtor-addicted-lymphomas.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3821994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3821994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8987494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8987494/
https://m.youtube.com/watch?v=NHx_SFIcZMg
https://www.benchchem.com/product/b1274082#4-2-morpholin-4-ylethoxy-benzonitrile-in-oncology-research
https://www.benchchem.com/product/b1274082#4-2-morpholin-4-ylethoxy-benzonitrile-in-oncology-research
https://www.benchchem.com/product/b1274082#4-2-morpholin-4-ylethoxy-benzonitrile-in-oncology-research
https://www.benchchem.com/product/b1274082#4-2-morpholin-4-ylethoxy-benzonitrile-in-oncology-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1274082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

